N-(3-chloro-4-methylphenyl)-2,3,3a,4,5,6,7,7a-octahydro-1H-indazole-3-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2,3,3a,4,5,6,7,7a-octahydro-1H-indazole-3-carboxamide
• InChI: InChI=1S/C15H20ClN3O/c1-9-6-7-10(8-12(9)16)17-15(20)14-11-4-2-3-5-13(11)18-19-14/h6-8,11,13-14,18-19H,2-5H2,1H3,(H,17,20)
• InChI Key: KSPFOCXZHGJAGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2C3CCCCC3NN2)Cl
• Molecular Formula: C15H20ClN3O
• Molecular Weight: 293.79 g/mol
• CAS No.: 953222-90-7

Description

N-(3-chloro-4-methylphenyl)-2,3,3a,4,5,6,7,7a-octahydro-1H-indazole-3-carboxamide is a useful research compound. Its molecular formula is C15H12ClN3O and its molecular weight is 285.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Research in the domain of antitumor activities has been vigorous, involving the synthesis and structural analysis of compounds related to N-(3-chloro-4-methylphenyl)-2,3,3a,4,5,6,7,7a-octahydro-1H-indazole-3-carboxamide. Studies have shown the synthesis of compounds with significant inhibitory capacities against cancer cell lines, including A549 and BGC-823, through various synthetic pathways involving the condensation of isocyanato benzene derivatives with indazol-3-amines (Ji et al., 2018). Further investigations have expanded into exploring the crystal structure of similar compounds and their distinct antitumor properties, demonstrating their potential as valuable additions to cancer treatment modalities (Hao et al., 2017).

Antimicrobial Activity

The exploration of antimicrobial applications has also been notable, with studies synthesizing compounds displaying in vitro antibacterial and antifungal activities against a variety of pathogens. These studies emphasize the synthesis processes, including the amination and cyclisation of difluorobenzonitrile, and the evaluation of these compounds' effectiveness against microbes (Desai et al., 2011).

Antiproliferative Properties and Cell Cycle Analysis

Compounds synthesized from phenyl isocyanate derivatives have been evaluated for their antiproliferative activity against a wide range of human tumor cell lines. These studies not only delve into the synthetic routes but also provide insights into the mechanisms of action, such as the induction of G0-G1 cell cycle arrest, offering potential pathways for the development of new anticancer agents (Maggio et al., 2011).

Crystal Structure and Biological Activity

Further research into the crystal structure and biological activity of similar compounds has yielded insights into their effective inhibition of cancer cell proliferation. These studies are significant for their detailed analysis of crystallography and the potential therapeutic applications of these compounds in oncology (Lu et al., 2017).